(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(propan-2-yloxy)propanoic acid

• IUPAC Name: (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-propan-2-yloxypropanoic acid
• InChI: InChI=1S/C11H21NO5/c1-7(2)16-6-8(9(13)14)12-10(15)17-11(3,4)5/h7-8H,6H2,1-5H3,(H,12,15)(H,13,14)/t8-/m0/s1
• InChI Key: RDQRLWWKIWKXNI-QMMMGPOBSA-N
• Canonical SMILES: CC(C)OCC(C(=O)O)NC(=O)OC(C)(C)C
• Isomeric SMILES: CC(C)OC[C@@H](C(=O)O)NC(=O)OC(C)(C)C
• Molecular Formula: C11H21NO5
• Molecular Weight: 247.29 g/mol

Description

(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(propan-2-yloxy)propanoic acid, commonly known as Boc-3-aminopropyl-2,3-dihydroxy-6-methylheptanoic acid, is a chemical compound that has gained significant attention in recent years due to its potential applications in various fields of scientific research.

Scientific Research Applications

Enantioselective Synthesis

The compound has been used in the enantioselective synthesis of neuroexcitant analogues, demonstrating its utility in producing stereochemically pure compounds. The synthesis process involves coupling with specific isoxazolinone derivatives to yield intermediates with high enantiomeric excess, illustrating its role in synthesizing neuroactive substances with potential application in neuroscience research (Pajouhesh et al., 2000).

Antimicrobial Activity Exploration

This compound serves as a starting material for synthesizing 2,5-disubstituted-1,3,4-thiadiazole derivatives, which have been evaluated for their antimicrobial activities. The process involves a series of reactions leading to the formation of thiadiazole rings, indicating the compound's role in developing potential antimicrobial agents (Pund et al., 2020).

Building Blocks for Chiral Monomers

It has been utilized in synthesizing chiral monomers for stereoregular polyamides, showcasing its application in polymer chemistry. This involves a series of transformations starting from natural amino acids, demonstrating its utility in creating advanced materials with specific stereochemical configurations (Gómez et al., 2003).

19F NMR Sensitive Probes

The synthesis of perfluoro-tert-butyl 4-hydroxyproline derivatives highlights its application in creating sensitive probes for 19F NMR, aiding in the detailed study of peptides and proteins in medicinal chemistry (Tressler & Zondlo, 2014).

Synthesis of Vitally Important Intermediates

The compound is pivotal in synthesizing key intermediates for producing essential biomolecules like Biotin, underscoring its significance in biochemical synthesis and the study of metabolic pathways (Qin et al., 2014).